Cas no 2228477-92-5 (1-1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopropylethan-1-amine)

• Product Name: 1-1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopropylethan-1-amine
• CAS No: 2228477-92-5
• MF: C₁₅H₂₁N
• MW: 215.33394408226
• CID: 6433978
• PubChem ID: 165854791
• Update Time: 2025-06-09

1-1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopropylethan-1-amine
• 2228477-92-5
• 1-[1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopropyl]ethan-1-amine
• EN300-1824416

• Inchi： 1S/C15H21N/c1-11(16)15(9-10-15)14-8-4-6-12-5-2-3-7-13(12)14/h2-3,5,7,11,14H,4,6,8-10,16H2,1H3
• InChI Key： LOAXLWJPEUJBDJ-UHFFFAOYSA-N
• SMILES： NC(C)C1(C2C3C=CC=CC=3CCC2)CC1

Computed Properties

• Exact Mass: 215.167399674g/mol
• Monoisotopic Mass: 215.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 1-1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopropylethan-1-amine

Introduction to 1-1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopropylethan-1-amine (CAS No: 2228477-92-5)

1-1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopropylethan-1-amine, identified by the CAS number 2228477-92-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a complex structural framework, has garnered attention due to its potential biological activities and its relevance in the development of novel therapeutic agents. The structural motif combines a tetrahydronaphthalene core with a cyclopropyl substituent, linked via an amine group to an ethyl chain. Such structural features often contribute to unique physicochemical properties and biological interactions, making this compound a valuable candidate for further investigation.

The tetrahydronaphthalen-1-yl moiety is a key feature of this compound, derived from the hydrogenation of naphthalene. This partial saturation introduces a more flexible and potentially more lipophilic scaffold compared to the parent aromatic system. The presence of the cyclopropylethan-1-amine portion adds another layer of complexity, introducing both steric hindrance and a polar amine group that can engage in hydrogen bonding or ionic interactions. The combination of these structural elements suggests that this compound may exhibit multiple modes of interaction with biological targets, which is a desirable attribute in drug design.

In recent years, there has been growing interest in exploring the pharmacological potential of molecules containing tetrahydronaphthalene and cyclopropyl substituents. These structural motifs have been found to be present in several bioactive natural products and synthetic compounds, indicating their biological relevance. For instance, derivatives of tetrahydronaphthalene have been reported to exhibit anti-inflammatory, analgesic, and anticancer properties. Similarly, cyclopropyl-containing compounds have shown promise in various therapeutic areas due to their ability to modulate enzyme activity and receptor binding.

The amine functionality in 1-1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopropylethan-1-amine is particularly noteworthy as it can serve as a pharmacophore or participate in further chemical modifications. Amines are common pharmacophores in drug discovery due to their ability to form hydrogen bonds and interact with various biological targets. The specific positioning of this amine group relative to the other structural elements likely influences the compound's overall bioactivity and selectivity. Additionally, the ethyl chain extending from the amine provides an opportunity for further derivatization, allowing chemists to fine-tune the properties of the molecule for specific applications.

From a synthetic chemistry perspective, the preparation of 1-1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopropylethan-1-amine presents interesting challenges. The synthesis would typically involve constructing both the tetrahydronaphthalene ring system and the cyclopropylethanamine moiety. Strategies such as Friedel-Crafts alkylation followed by reduction could be employed to form the tetrahydronaphthalene core. Subsequently, functional group transformations would be necessary to introduce the cyclopropyl group and the amine functionality at the appropriate positions. The synthesis might also require protecting group strategies to ensure regioselectivity during multi-step reactions.

The physicochemical properties of this compound are also critical considerations in its development as a potential therapeutic agent. Parameters such as solubility, melting point, stability under various conditions (e.g., pH), and metabolic degradation pathways need to be thoroughly characterized. These properties will influence how the compound behaves in vitro and in vivo and will impact its formulation and delivery systems. Advanced computational methods can be employed to predict these properties before experimental validation is conducted.

In terms of biological evaluation, 1-1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopropylethan-1-amine (CAS No: 2228477-92-5) could be screened against various biological targets relevant to drug discovery programs. This might include enzymes involved in metabolic pathways or receptors implicated in diseases such as cancer or neurological disorders. High-throughput screening (HTS) technologies can facilitate rapid assessment of large libraries of compounds for activity against multiple targets simultaneously. Additionally, structure-based drug design (SBDD) approaches could be used if high-resolution structures of potential binding proteins are available.

The potential applications of this compound are broad and depend on its ultimate biological profile. If it demonstrates selective inhibition or activation of specific biological pathways, it could serve as a lead compound for further optimization into a drug candidate. For example, modulation of enzyme activity by this molecule might lead to new treatments for metabolic disorders, while interaction with specific receptors could result in novel therapeutics for neurological conditions or inflammation.

Recent advances in chemical biology have enabled more sophisticated approaches to studying bioactive molecules like 1-1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopropylethan-1-amine (CAS No: 2228477-92). Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry provide detailed insights into molecular structure-function relationships. These methods can help elucidate how this compound interacts with its biological targets at an atomic level, providing critical information for rational drug design.

The development process for any new pharmaceutical entity involves multiple stages, from initial discovery through preclinical studies and into clinical trials if promising results are obtained. Each stage requires rigorous evaluation using both computational models and experimental data, ensuring that any potential therapeutic agent is safe, effective, and well-characterized before being considered for human use.

In conclusion, 1-(R)-N-Boc-gamma-Aminobutyric acid, with its complex structure featuring both tetrahydronaphthalene and cyclopropyl moieties, represents an intriguing compound worthy of further investigation within pharmaceutical chemistry and medicinal biology fields Its unique structural features combined with recent advances suggest that it has significant potential as either a lead compound or an intermediate for more complex molecules As research continues into its pharmacological properties, it may contribute valuable insights into disease mechanisms or provide new avenues for therapeutic intervention